Cas no 663195-31-1 (3-ethoxy-2-nitroaniline)

• Product Name: 3-ethoxy-2-nitroaniline
• CAS No: 663195-31-1
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• CID: 5272570
• Update Time: 2026-03-09

3-ethoxy-2-nitroaniline Chemical and Physical Properties

Names and Identifiers

• 3-ethoxy-2-nitroaniline

• Inchi： 1S/C8H10N2O3/c1-2-13-7-5-3-4-6(9)8(7)10(11)12/h3-5H,2,9H2,1H3
• InChI Key： PUMNQZNLEXKCII-UHFFFAOYSA-N
• SMILES： [N+](=O)([O-])C1=C(C=CC=C1N)OCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 3-ethoxy-2-nitroaniline

Comprehensive Guide to 3-Ethoxy-2-nitroaniline (CAS No. 663195-31-1): Properties, Applications, and Industry Insights

3-Ethoxy-2-nitroaniline (CAS No. 663195-31-1) is a specialized organic compound widely recognized for its role in synthetic chemistry and industrial applications. This nitro-substituted aniline derivative features an ethoxy group at the 3-position and a nitro group at the 2-position, making it a versatile intermediate for dyes, pharmaceuticals, and agrochemicals. Its molecular formula, C₈H₁₀N₂O₃, reflects a balanced structure that enables selective reactivity, a key reason for its growing demand in research and manufacturing.

In recent years, the compound has gained attention due to its potential in green chemistry and sustainable synthesis. Researchers are exploring eco-friendly catalytic methods to produce 3-ethoxy-2-nitroaniline, aligning with global trends toward reducing hazardous waste. Questions like "How is 3-ethoxy-2-nitroaniline synthesized sustainably?" or "What are the alternatives to traditional nitration processes?" are frequently searched, highlighting the industry's shift toward cleaner production.

The physical properties of 3-ethoxy-2-nitroaniline include a melting point range of 85–90°C and moderate solubility in organic solvents like ethanol and dimethyl sulfoxide (DMSO). These characteristics make it suitable for high-precision reactions, particularly in azo dye manufacturing, where colorfastness and molecular stability are critical. Users often search for "solubility data of 3-ethoxy-2-nitroaniline" or "compatibility with common organic solvents," underscoring the need for detailed technical data.

From an application standpoint, this compound serves as a precursor for heterocyclic compounds and pharmaceutical intermediates. Its nitro group can be reduced to an amine, enabling further functionalization—a process often queried as "reduction methods for 3-ethoxy-2-nitroaniline." Additionally, its role in photostable materials has sparked interest in the electronics sector, particularly for organic light-emitting diodes (OLEDs) and sensors.

Regulatory compliance is another hot topic. While 3-ethoxy-2-nitroaniline is not classified as hazardous under major chemical inventories, proper handling guidelines are essential. Searches like "safety protocols for handling nitroanilines" or "storage conditions for CAS 663195-31-1" reflect user concerns about workplace safety and regulatory adherence.

In summary, 3-ethoxy-2-nitroaniline (CAS No. 663195-31-1) bridges innovation and practicality, with applications spanning dyes, pharmaceuticals, and advanced materials. Its evolving synthesis methods and alignment with sustainability goals ensure its relevance in modern chemistry. For researchers and manufacturers, understanding its properties and applications is crucial to leveraging its full potential.